Cas no 1261896-66-5 (4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid)

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid is a specialized organic compound featuring a thiophene core substituted with a carboxylic acid group at the 2-position and a hydroxy-methylphenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The hydroxyl and carboxylic acid functionalities enhance solubility and reactivity, facilitating further derivatization. Its aromatic and heterocyclic framework contributes to potential applications in drug discovery, particularly as a building block for bioactive molecules or as a ligand in coordination chemistry. The compound's well-defined structure and functional group compatibility support precise synthetic modifications, underscoring its utility in advanced chemical development.

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid structure

1261896-66-5 structure

Product Name:4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid

CAS No:1261896-66-5

MF:C₁₂H₁₀O₃S

MW:234.271002292633

MDL:MFCD18313293

CID:2761955

PubChem ID:53218987

Update Time:2025-05-28

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1261896-66-5
- 5-(2-CARBOXYTHIOPHENE-4-YL)-2-METHYLPHENOL
- MFCD18313293
- DTXSID00683872
- 5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%
- 4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid
- MDL： MFCD18313293
- Inchi： 1S/C12H10O3S/c1-7-2-3-8(4-10(7)13)9-5-11(12(14)15)16-6-9/h2-6,13H,1H3,(H,14,15)
- InChI Key： MQSMBQYLBOKXBO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C)=C(C=1)O

Computed Properties

Exact Mass: 234.03506535Da
Monoisotopic Mass: 234.03506535Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 85.8Å²

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319305-5 g	5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%; .	1261896-66-5	95%	5g	€1159.00	2023-04-26
abcr	AB319305-5g	5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%; .	1261896-66-5	95%	5g	€1159.00	2025-04-21